N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[(5-thiophen-3-ylpyridin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H12F3N3OS/c18-17(19,20)15-2-1-12(9-22-15)16(24)23-7-11-5-14(8-21-6-11)13-3-4-25-10-13/h1-6,8-10H,7H2,(H,23,24)
• InChI Key: FOTDVDQWQMBSTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCC2=CC(=CN=C2)C3=CSC=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3OS
• Molecular Weight: 363.4 g/mol

Description

N-((5-(thiophen-3-yl)pyridin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide, also known as TPN-171, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It is a potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell cycle regulation, DNA repair, and gene expression.

Scientific Research Applications

Bisubstrate Inhibition of NNMT

The discovery of bisubstrate inhibitors, such as MS2734, demonstrates the potential for targeting NNMT in therapeutic applications. MS2734 effectively occupies both substrate and cofactor binding sites, offering insights into developing potent NNMT inhibitors. This approach is crucial for understanding NNMT's role in diseases and exploring new therapeutic strategies (Babault et al., 2018).

Assay Development for NNMT Activity

Efficient assays for characterizing substrates and inhibitors of NNMT, utilizing ultra-high-performance hydrophilic interaction chromatography, allow for rapid and sensitive analysis. These assays enable the exploration of NNMT's substrate diversity and the development of specific inhibitors, providing a pathway for novel therapeutic developments (van Haren et al., 2016).

Role in Detoxification and Disease

NNMT's ability to N-methylate a variety of pyridine-containing small molecules suggests a secondary role in the detoxification of xenobiotics. Studies have linked NNMT overexpression to multiple cancers, Parkinson's disease, diabetes, and obesity, underscoring its importance in disease mechanisms and potential as a therapeutic target (Rini et al., 1990).

Inhibition Mechanisms and Structural Insights

The crystal structure of NNMT in complex with small-molecule inhibitors provides a foundation for understanding the enzyme's inhibition mechanism. This knowledge aids in designing more selective and potent inhibitors, contributing to the potential therapeutic targeting of NNMT in various diseases (Ganzetti et al., 2018).

Therapeutic Potential in Cancer

Investigations into NNMT's expression in solid tumors have highlighted its role as a potential biomarker for cancer prognosis. High NNMT expression levels are associated with poor survival outcomes, suggesting that targeting NNMT could offer new avenues for cancer therapy (Li et al., 2018).